Cas no 2229552-54-7 (2-cyclopropylphenyl sulfamate)

• Product Name: 2-cyclopropylphenyl sulfamate
• CAS No: 2229552-54-7
• MF: C₉H₁₁NO₃S
• MW: 213.253541231155
• CID: 5860979
• PubChem ID: 165971229
• Update Time: 2025-10-28

2-cyclopropylphenyl sulfamate Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropylphenyl sulfamate
• 2229552-54-7
• EN300-2003533

• Inchi： 1S/C9H11NO3S/c10-14(11,12)13-9-4-2-1-3-8(9)7-5-6-7/h1-4,7H,5-6H2,(H2,10,11,12)
• InChI Key： FGPNLWSCQDTJRO-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1C=CC=CC=1C1CC1

Computed Properties

• Exact Mass: 213.04596439g/mol
• Monoisotopic Mass: 213.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 77.8Ų

Additional information on 2-cyclopropylphenyl sulfamate

2-Cyclopropylphenyl Sulfamate: A Comprehensive Overview

2-Cyclopropylphenyl sulfamate, also known by its CAS number 2229552-54-7, is a chemical compound that has garnered significant attention in the field of organic chemistry and pharmacology. This compound belongs to the class of sulfamate derivatives, which are widely studied for their potential applications in drug discovery and development. The structure of 2-cyclopropylphenyl sulfamate consists of a cyclopropyl group attached to a phenyl ring, which is further connected to a sulfamate functional group. This unique combination of structural elements contributes to its distinctive chemical properties and biological activity.

The synthesis of 2-cyclopropylphenyl sulfamate involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. Recent advancements in synthetic methodologies have enabled chemists to optimize the reaction conditions, thereby improving the yield and purity of the final product. The use of microwave-assisted synthesis and continuous flow reactors has been particularly beneficial in this regard, as these techniques allow for precise control over reaction parameters and reduce the time required for compound preparation.

One of the most promising applications of 2-cyclopropylphenyl sulfamate lies in its potential as a building block for drug development. Sulfamate groups are known to exhibit diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. Researchers have recently explored the ability of 2-cyclopropylphenyl sulfamate to modulate enzyme activity, particularly in pathways associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. Preclinical studies have demonstrated that this compound can inhibit key enzymes involved in amyloid-beta production, suggesting its potential as a therapeutic agent for these conditions.

In addition to its pharmacological applications, 2-cyclopropylphenyl sulfamate has also been investigated for its role in materials science. The cyclopropyl group within its structure imparts unique mechanical properties to the compound, making it a candidate for use in advanced polymer systems. Recent research has focused on incorporating this compound into biodegradable polymers, which could find applications in biomedical devices and sustainable packaging materials.

The study of 2-cyclopropylphenyl sulfamate has also shed light on its environmental fate and toxicity profile. Environmental scientists have examined its degradation pathways under various conditions, including soil and aquatic environments. These studies have revealed that the compound undergoes rapid microbial degradation, minimizing its potential ecological impact. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, 2-cyclopropylphenyl sulfamate, with its CAS number 2229552-54-7, represents a versatile chemical entity with diverse applications across multiple disciplines. From drug discovery to materials science, this compound continues to be a focal point for researchers seeking innovative solutions to complex scientific challenges. As ongoing studies uncover new insights into its properties and potential uses, it is likely that 2-cyclopropylphenyl sulfamate will play an increasingly important role in advancing both scientific knowledge and practical applications.